Cas no 108-80-5 (Cyanuric acid)

• Product Name: Cyanuric acid
• CAS No: 108-80-5
• MF: C₃H₃N₃O₃
• MW: 129.0742
• MDL: MFCD00082990
• CID: 35523
• PubChem ID: 7956

Cyanuric acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triol
• 1,3,5-Triazin-2,4,6-triol
• 1,3,5-Triazinan-2,4,6-trion
• 1,3,5-Triazinane-2,4,6-trione
• 1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• isocyanuric acid
• Cyanuric acid
• Tricyanic acid
• 2,4,6-TRIFLUORO-1,3,5-TRIAZINE
• 1,3,5-triaza-cyclohexane-2,4,6-trione
• 1,3,5-Triazine-2,4,6-triol,2,4,6-Trihydroxy-1,3,5-triazine
• 1,3,5-triazine-2,4,6-trione
• 108-80
• 2,4,6-Trihydroxy-1,3,5-triazine
• 2,4,6-trioxo-s-triazine
• cp4789
• NorMal cyanuric acid
• s-Triazinetriol
• syM-Triazinetriol, 2,4,6-Trihydroxy-1,3,5-triazine, 1,3,5-triazine-2,4,6-triol
• TRICARBIMIDE
• Tricyanide
• Trihydroxycyanidine
• trihydroxytriazine
• Triuret
• Zeonet A
• Trihydroxy-1,3,5-triazine
• NSC 6284
• Cyanursαure
• Cyanauric Acid
• sym-Triazinetriol
• Pseudocyanuric acid
• Isocyanurate acid
• s-Triazine-2,4,6-triol
• s-2,4,6-Triazinetriol
• Kyselina kyanurova
• s-Cyanuric acid
• Cyanuric acid (VAN)
• s-Triazinetrione
• s-Triazine-2,4,6(1H,3H,5H)-trione
• Kyselina kyanurova [Czech]
• 5-Azabarbituric
• sym-triazine-2,4

• MDL： MFCD00082990
• Inchi： 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
• InChI Key： ZFSLODLOARCGLH-UHFFFAOYSA-N
• SMILES： O=C1N([H])C(N([H])C(N1[H])=O)=O
• BRN： 126982

Computed Properties

• Exact Mass: 129.01700
• Monoisotopic Mass: 129.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Surface Charge: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 87.3

Experimental Properties

• Color/Form: Odorless white crystals
• Density: 2.5
• Melting Point: >360 °C (lit.)
• Boiling Point: 74 °C
• Flash Point: 433.6ºC
• Refractive Index: 1.4500 (estimate)
• PH: 3.8-4.0 (H2O, 20℃)(saturated solution)
• Solubility: Soluble in sulfuric acid, dimethylformamide, sodium hydroxide, potassium hydroxide and diemthyl sulfoxide. Slightly soluble in acetone, benzene, diethyl ether, ethanol and hexane. Insoluble in cold methanol, benzene and chloroform.
• Water Partition Coefficient: 0.3 g/100mL (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 98.58000
• LogP: -2.24850
• Merck: 2698
• pka: 6.88, 11.40, 13.5(at 25℃)
• Solubility: It is slightly soluble in water, ethanol, concentrated sulfuric acid and thermal inorganic acid.
• Sensitiveness: Sensitive to humidity

Cyanuric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319,H400
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 3389 6.1/PG 1
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10
• RTECS：XZ1800000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Toxicity：LD50 orally in rats: >5.00 g/kg (Canelli)
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals Paints and Varnishes Paint
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals Paints and Varnishes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines

Additional information on Cyanuric acid

Introduction to Cyanuric acid (CAS No. 108-80-5)

Cyanuric acid, with the chemical formula C₃N₃O₃, is a tricylic heterocyclic organic compound that has garnered significant attention in various scientific and industrial applications. Its unique molecular structure, featuring three nitrogen atoms and three oxygen atoms arranged in a hexagonal ring, imparts remarkable stability and versatility, making it a valuable component in numerous fields, including pharmaceuticals, agriculture, and water treatment.

The compound is commonly referred to by its CAS number, 108-80-5, which provides a unique identifier for this substance in chemical databases and literature. This numbering system ensures precision and consistency in its referencing across different scientific disciplines. Cyanuric acid is typically obtained through the oxidation of melamine or the reaction of urea with cyanogen chloride, processes that highlight its industrial significance.

In recent years, Cyanuric acid has been extensively studied for its potential applications in the development of pharmaceuticals. Its ability to form stable complexes with various metal ions has opened new avenues in drug delivery systems. For instance, research has demonstrated its role in enhancing the bioavailability of certain therapeutic agents by forming chelates that improve solubility and reduce toxicity. This property is particularly relevant in the treatment of metal-based medications used for cancer therapy.

Moreover, Cyanuric acid has shown promise in the field of agricultural chemistry. It serves as an effective precursor for herbicides and fungicides due to its reactivity with other compounds to form biologically active molecules. These derivatives exhibit potent antimicrobial properties, helping to protect crops from fungal infections and weed growth. The sustainability of using Cyanuric acid as a building block for such agrochemicals aligns with the growing demand for environmentally friendly solutions in agriculture.

The compound's role in water treatment is another area where its applications are widely recognized. Cyanuric acid acts as a stabilizer for chlorine-based disinfectants, such as trichloroisocyanurates, which are commonly used in swimming pools and drinking water purification systems. By preventing the rapid degradation of these disinfectants, it ensures prolonged effectiveness and reduces the need for frequent chemical replenishment.

Recent advancements in nanotechnology have also explored the use of Cyanuric acid in the synthesis of functional materials. Its ability to self-assemble into ordered structures makes it an excellent candidate for creating porous materials with high surface area and tailored pore sizes. These materials have potential applications in catalysis, gas storage, and separation technologies.

In conclusion, Cyanuric acid (CAS No. 108-80-5) is a multifaceted compound with diverse applications across multiple industries. Its stability, reactivity, and versatility make it indispensable in pharmaceuticals, agriculture, water treatment, and nanotechnology. As research continues to uncover new uses for this compound, its importance is only set to grow.